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Compound of Interest

Compound Name: Thalassotalic acid B

Cat. No.: B1484224

Thalassotalic Acid B: A Technical Guide for
Researchers

For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical properties, as
well as the biological activity of Thalassotalic acid B, a novel N-acyldehydrotyrosine
derivative. This document is intended for researchers, scientists, and drug development
professionals interested in the potential therapeutic applications of this natural product.

Core Physical and Chemical Properties

Thalassotalic acid B is a naturally occurring compound isolated from the marine bacterium
Thalassotalea sp. PP2-459. Its structure has been elucidated through extensive spectroscopic
analysis. The key physical and chemical data are summarized below.
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Property Value Source

Appearance Brown amorphous powder Deering et al., 2016
Molecular Formula C19H25N0O4 Deering et al., 2016
Molecular Weight 331.1784 g/mol Deering et al., 2016

m/z 332.1872 [M-H]- (calcd for ]
Exact Mass (HRESIMS) Deering et al., 2016
C19H26N04, 332.1867)

UV (MeOH) Amax (log €) 201 (4.12), 299 (4.03) nm Deering et al., 2016

3326, 3118 (br), 2925, 2853,
IR (ZnSe) vmax (cm-1) 1688, 1656, 1601, 1584, 1270, Deering et al., 2016
1168

Spectroscopic Data

The structural elucidation of Thalassotalic acid B was accomplished using one- and two-
dimensional Nuclear Magnetic Resonance (NMR) spectroscopy.

1H NMR Data (600 MHz, DMSO-d6)

Position OH (ppm) Multiplicity J (Hz)
2 7.39 S

2 7.28 d 8.5

6 7.28 d 8.5

3 6.75 d 8.5

5 6.75 d 8.5

2" 2.18 t 7.4

3" 151 p 7.4
4"-8" 1.25 m

9" 0.85 t 7.0
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13C NMR Data (150 MHz, DMSO-d6)

Position oC (ppm)
1 166.4
1" 172.0
3' 131.9
1 126.3
2 125.8
4 157.9
2 131.0
6 131.0
3 115.5
5 1155
2" 36.1
3" 25.4
4" 28.7
5" 28.8
6" 28.7
7" 31.3
8" 22.1
9" 13.9

Biological Activity: Tyrosinase Inhibition

Thalassotalic acid B belongs to a class of compounds that have demonstrated inhibitory
activity against tyrosinase, a key enzyme in melanin biosynthesis. While the initial discovery
paper highlighted the activity of its analogue, Thalassotalic acid A (IC50 = 130 uM), subsequent
research has confirmed that Thalassotalic acids A-C are all active as tyrosinase inhibitors. The
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specific IC50 value for Thalassotalic acid B has not been explicitly reported in the primary
literature.

Signaling Pathway

The inhibitory action of Thalassotalic acid B on tyrosinase directly impacts the melanin
biosynthesis pathway. By blocking the function of tyrosinase, it prevents the conversion of L-
tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone, which are critical
steps in the production of melanin.
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 To cite this document: BenchChem. [physical and chemical properties of Thalassotalic acid
B]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1484224#physical-and-chemical-properties-of-
thalassotalic-acid-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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